![molecular formula C18H16N2O2 B3022964 3-(7-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid CAS No. 817172-51-3](/img/structure/B3022964.png)
3-(7-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid
Overview
Description
“3-(7-Methyl-2-(p-tolyl)imidazo[1,2-a]pyridin-3-yl)acrylic acid” is a chemical compound with the empirical formula C18H16N2O2 and a molecular weight of 292.33 . It is a solid substance .
Synthesis Analysis
A simple and effective method for the synthesis of substituted imidazo[1,2-a]pyridin-3-yl-acetic acids has been developed based on the multicomponent condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . The main literature method for the synthesis of imidazo[1,2-a]pyridin-3-yl-acetic acids consists of condensation of substituted 2-aminopyridines with α-halo ketones followed by the introduction of carboxymethyl function into the structure of the resulting imidazo[1,2-a]pyridine .Molecular Structure Analysis
The SMILES string of the compound isO=C(O)/C=C/C1=C(C2=CC=C(C)C=C2)N=C3N1C=CC(C)=C3
. The InChI key is ONCWNXWDPWLCBO-BQYQJAHWSA-N
. Chemical Reactions Analysis
Imidazopyridine is one of the important fused bicyclic 5–6 heterocycles and it is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry .Physical And Chemical Properties Analysis
The compound is a solid . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
MTIPA has been used in a variety of scientific research applications. It has been studied for its potential applications in medicine and biochemistry, including its potential use as an anti-inflammatory agent, an anti-cancer agent, and an antioxidant. It has also been studied for its potential to inhibit the growth of certain bacteria, and for its potential to induce apoptosis in certain cancer cells. Additionally, it has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives.
Mechanism of Action
Target of Action
Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been proposed for the treatment of various diseases including cancer, cardiovascular diseases, and alzheimer’s disease . They are also used as antibacterial, antifungal, antiviral, and anti-inflammatory drugs .
Mode of Action
It’s worth noting that similar compounds, like zolpidem, work by blocking γ-aminobutyric acid receptors . This suggests that the compound might interact with its targets by binding to them and modulating their activity, leading to changes in cellular function.
Biochemical Pathways
Similar compounds have been shown to inhibit tumor cell growth and angiogenesis, suggesting that they might affect pathways related to cell proliferation and blood vessel formation .
Pharmacokinetics
The synthesis of similar compounds has been described, which could provide insights into their potential bioavailability .
Result of Action
Similar compounds have been shown to have a broad spectrum of biological activity, including antibacterial, antifungal, antiviral, and anti-inflammatory effects . They have also been proposed for the treatment of various diseases, suggesting that they might have diverse cellular effects .
Action Environment
The synthesis of similar compounds has been described as being eco-friendly, suggesting that they might be stable under various environmental conditions .
Advantages and Limitations for Lab Experiments
The use of MTIPA in laboratory experiments has several advantages. It is a relatively inexpensive compound, and can be easily synthesized using the Mitsunobu reaction or the Knoevenagel condensation. Additionally, it is a versatile compound that can be used to study a range of biochemical and physiological processes. However, there are also some limitations to its use in laboratory experiments. For example, the mechanism of action of MTIPA is not yet fully understood, so its effects may not always be predictable. Additionally, it may be difficult to control the concentration of MTIPA in the experiment, due to its low solubility in water.
Future Directions
There are many potential future directions for the use of MTIPA in scientific research. For example, it could be further studied for its potential applications in medicine and biochemistry. Additionally, it could be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and food additives. Furthermore, its potential to induce apoptosis in certain cancer cells could be further explored. Finally, its potential to inhibit the growth of certain bacteria could be studied in more detail.
Properties
IUPAC Name |
(E)-3-[7-methyl-2-(4-methylphenyl)imidazo[1,2-a]pyridin-3-yl]prop-2-enoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O2/c1-12-3-5-14(6-4-12)18-15(7-8-17(21)22)20-10-9-13(2)11-16(20)19-18/h3-11H,1-2H3,(H,21,22)/b8-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONCWNXWDPWLCBO-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CC(=CC3=N2)C)C=CC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)C2=C(N3C=CC(=CC3=N2)C)/C=C/C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.